4-Bromomethyl-N-(2-hydroxyethyl)benzenesulfonamide

• Molecular Formula: C9H12BrNO3S
• Molecular Weight: 294.17 g/mol
• IUPAC Name: 4-(bromomethyl)-N-(2-hydroxyethyl)benzenesulfonamide
• InChI: InChI=1S/C9H12BrNO3S/c10-7-8-1-3-9(4-2-8)15(13,14)11-5-6-12/h1-4,11-12H,5-7H2
• InChI Key: FNYHOTMJAZDDOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CBr)S(=O)(=O)NCCO

Description

4-Bromomethyl-N-(2-hydroxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H12BrNO3S and its molecular weight is 294.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Bromomethyl)benzenesulfonyl chloride (5.0 g, 18.6 mmol) was dissolved in tetrahydrofuran. Ethanolamine (1.1 mL, 18.6 mmol) and and N,N-diisopropylethylamine (3.9 mL, 22.3 mmol) were added, and the reaction was allowed to stir at ambient temperature for 30 minutes. The reaction was concentrated to an oil that was partitioned between water and ethyl acetate and extracted with ethyl acetate. The organic extracts were combined, washed with brine, dried over Na2SO4, and filtered. The resulting filtrate was concentrated to an oil that was a mixture of the title compound and 4-chloromethyl N-(2-hydroxyethyl)benzenesulfonamide. The resulting oil was dried in vacuo (3.7 g, 68%). ES-MS m/z 250 (M+H) and 294 (M+H).